8-Bromo-3-methyl-1,2,3,4-tetrahydro-isoquinoline
Overview
Description
8-Bromo-3-methyl-1,2,3,4-tetrahydro-isoquinoline is a chemical compound with the CAS Number: 1339402-29-7 . It has a molecular weight of 226.12 and its IUPAC name is 8-bromo-3-methyl-1,2,3,4-tetrahydroisoquinoline . It appears as a yellow oily liquid .
Synthesis Analysis
The synthesis of 1,2,3,4-tetrahydroisoquinolines (THIQ) involves the cyclization of an N-acyl derivative of β-phenylethylamine in the presence of a dehydrating agent such as POCl3, P2O5, ZnCl2 . This reaction was first described by Pictet and Spengler .Molecular Structure Analysis
The linear formula of this compound is C10H12BrN . The Inchi Code is 1S/C10H12BrN/c1-7-5-8-3-2-4-10(11)9(8)6-12-7/h2-4,7,12H,5-6H2,1H3 .Physical And Chemical Properties Analysis
This compound is a yellow oily liquid . The molecular weight is 226.12 and the Inchi Code is 1S/C10H12BrN/c1-7-5-8-3-2-4-10(11)9(8)6-12-7/h2-4,7,12H,5-6H2,1H3 .Scientific Research Applications
Synthesis of Complex Compounds
8-Bromo-3-methyl-1,2,3,4-tetrahydro-isoquinoline has been utilized in the synthesis of various complex compounds. For instance, it was used in the total syntheses of pronuciferine, O-methylorientalinone, and O-methylkreysiginone through photolysis reactions (Kametani et al., 1971). Additionally, its derivatives have been synthesized, including 8-substituted 2-methyl-1,2,3,4-tetrahydroisoquinolines, which are achieved through various chemical conversion processes (Rey, Vergnani, & Dreiding, 1985).
Development of New Reaction Methods
Research has explored new methods of synthesizing pyrrolo[2,1-a]isoquinolines using reactions of 5-bromo-2-methyl-8-nitro-1,2,3,4-tetrahydroisoquinoline with activated alkynes, leading to the formation of stable tetrahydropyrrolo[2,1-a]isoquinolin-4-ium ylides (Voskressensky et al., 2010). This demonstrates the compound's utility in developing innovative synthetic pathways.
Pharmaceutical Research
In the pharmaceutical domain, derivatives of this compound have been studied for their potential as AMPA receptor antagonists. For example, the synthesis of SPD 502, a competitive AMPA receptor antagonist, was achieved from a derivative of this compound (Geng Min, 2011).
Structural and Mechanistic Studies
The compound has also been a subject of structural and mechanistic studies in chemistry. For instance, its use in the synthesis of bromoisoquinolines and the study of crystal structures of related secondary amine-borane complexes illustrates its application in understanding complex chemical processes (Armengol, Helliwell, & Joule, 2000).
Miscellaneous Applications
In addition to these applications, the compound has been used in various other research contexts. For instance, it has been employed in the study of halogen-substituted tetrahydroisoquinolines for their analgesic and spasmolytic properties (Brossi et al., 1960), and in the oxidative rearrangement of certain isoquinoline derivatives (Lenz et al., 2004).
Safety and Hazards
The safety information for 8-Bromo-3-methyl-1,2,3,4-tetrahydro-isoquinoline includes several hazard statements: H302, H315, H318, H335 . The precautionary statements include: P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P310, P312, P330, P332+P313, P362, P403+P233, P405, P501 .
properties
IUPAC Name |
8-bromo-3-methyl-1,2,3,4-tetrahydroisoquinoline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12BrN/c1-7-5-8-3-2-4-10(11)9(8)6-12-7/h2-4,7,12H,5-6H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UNVOLWWRSRUVQQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC2=C(CN1)C(=CC=C2)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12BrN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
226.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1339402-29-7 |
Source
|
| Record name | 8-bromo-3-methyl-1,2,3,4-tetrahydroisoquinoline | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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